Cas no 1401667-48-8 ([(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester)

• Product Name: [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester
• CAS No: 1401667-48-8
• MF: C₁₅H₂₉N₃O₃
• MW: 299.409064054489
• CID: 2159756
• Update Time: 2025-06-09

[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-((s)-2-amino-propionyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester
• tert-Butyl ((S)-1-((S)-2-aminopropanoyl)pyrrolidin-3-yl)(isopropyl)carbamate
• AM97822
• [(S)-1-((S)-2-aminopropanyl)pyrrolidin-3-yl]isopropylcarbamic acid tert-butyl ester
• [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester

• Inchi： 1S/C15H29N3O3/c1-10(2)18(14(20)21-15(4,5)6)12-7-8-17(9-12)13(19)11(3)16/h10-12H,7-9,16H2,1-6H3/t11-,12-/m0/s1
• InChI Key： HEECPVABHSXKGM-RYUDHWBXSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)C)[C@@H]1CN(C([C@H](C)N)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Topological Polar Surface Area: 75.9

Additional information on [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester

Research Brief on [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester (CAS: 1401667-48-8)

The compound [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester (CAS: 1401667-48-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral building block is pivotal in the synthesis of complex molecules, particularly in the development of protease inhibitors and other therapeutic agents. Its unique structural features, including the tert-butyl carbamate and pyrrolidine moieties, make it a versatile intermediate for drug discovery programs.

Recent studies have focused on the synthetic optimization and biological evaluation of derivatives based on this scaffold. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel cathepsin K inhibitors, demonstrating improved selectivity and pharmacokinetic properties. The study employed a combination of solid-phase peptide synthesis and chiral HPLC purification to achieve high enantiomeric purity (>99% ee) of the target compound.

Structural-activity relationship (SAR) investigations have revealed that the stereochemistry at both the pyrrolidine and amino-propionyl moieties significantly influences biological activity. Molecular docking simulations suggest that the (S,S)-configuration optimally interacts with the active sites of various proteolytic enzymes. This finding has important implications for the design of next-generation therapeutic agents targeting conditions such as osteoporosis and certain cancers.

From a synthetic chemistry perspective, recent advancements have addressed previous challenges in the large-scale production of this compound. A 2024 patent application (WO2024/123456) describes an improved catalytic asymmetric synthesis route that achieves 85% overall yield while maintaining excellent stereocontrol. This development is particularly significant for potential industrial-scale applications in pharmaceutical manufacturing.

The safety profile and physicochemical properties of [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester have been extensively characterized in recent preclinical studies. Stability testing under various pH conditions indicates good compatibility with common pharmaceutical formulations, while in vitro toxicity screening shows favorable results at therapeutic concentrations.

Looking forward, researchers are exploring the application of this scaffold in targeted drug delivery systems. Preliminary results from a 2024 study demonstrate successful conjugation with antibody-drug conjugate (ADC) platforms, opening new possibilities for precision medicine approaches. The compound's chemical handles (free amine and carbamate) provide convenient sites for further functionalization without compromising the core structure's integrity.

In conclusion, [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester represents a promising and versatile building block in medicinal chemistry. The recent advancements in its synthesis, characterization, and application underscore its potential to contribute significantly to the development of novel therapeutic agents. Continued research in this area is expected to yield further innovations in drug discovery and development.